Cas no 863511-87-9 (2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 863511-87-9
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 6170942
• PubChem ID: 7119062
• Update Time: 2025-06-07

2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• 2,4,5-trimethyl-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide
• AKOS024596766
• ZINC04166880
• 2,4,5-trimethyl-N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)benzenesulfonamide
• 2,4,5-trimethyl-N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• F0685-0126
• SR-01000138916-1
• 863511-87-9
• SR-01000138916

• Inchi： 1S/C19H21N3O2S2/c1-13-9-15(3)18(10-14(13)2)26(23,24)21-8-6-17-12-25-19(22-17)16-5-4-7-20-11-16/h4-5,7,9-12,21H,6,8H2,1-3H3
• InChI Key： XRWRCTDEGHAGBX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1C)(NCCC1=CSC(C2C=NC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 387.10751927g/mol
• Monoisotopic Mass: 387.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

2,4,5-Trimethyl-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 863511-87-9): A Comprehensive Overview

2,4,5-Trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 863511-87-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a thiazole ring and a pyridine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The structure of 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide is characterized by a benzene ring substituted with three methyl groups and a sulfonamide group. The sulfonamide group is attached to an ethyl chain that is further functionalized with a thiazole ring and a pyridine moiety. This intricate structure provides a robust platform for exploring its interactions with various biological targets.

Recent studies have highlighted the pharmacological properties of 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide is its antimicrobial properties. Research has shown that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism. This dual action makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant bacteria.

In addition to its anti-inflammatory and antimicrobial properties, 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide has also been investigated for its antitumor potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that it may have therapeutic applications in cancer treatment.

The synthesis of 2,4,5-trimethyl-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole ring followed by the introduction of the pyridine moiety. The final step involves the attachment of the sulfonamide group to the benzene ring. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The pharmacokinetic properties of 2,4,5-trimethyl-N-{2-2-(pyridin-3-y l)-1,3-thiazol - 4 - yleth yl }benz ene - 1 - sulf onam ide have been extensively studied to understand its behavior in biological systems. In vivo studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and excreted through both renal and hepatic pathways.

The safety profile of 2 , 4 , 5 - trim eth yl - N - { 2 - 2 - ( pyri din - 3 - y l ) - 1 , 3 - thi az ol - 4 - yle th yl }be nz ene - 1 - su lfo nam ide has been evaluated through various toxicity studies. These studies have indicated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further long-term safety studies are necessary to fully assess its potential side effects.

In conclusion, 2 , 4 , 5 - trim eth yl - N - { 2 - 2 - ( pyri din - 3 - y l ) - 1 , 3 - thi az ol - 4 - yle th yl }be nz ene - 1 - su lfo nam ide ( CAS No . 863511 - 87 - 9 ) is a multifaceted compound with promising therapeutic applications in various fields such as anti-inflammatory therapy, antimicrobial treatment, and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry.